Cas no 429696-61-7 (3,5-Bis(dodecyloxy)benzyl bromide)

• Product Name: 3,5-Bis(dodecyloxy)benzyl bromide
• CAS No: 429696-61-7
• MF: C₃₁H₅₅BrO₂
• MW: 539.671209573746
• MDL: MFCD31697678
• CID: 2827468
• PubChem ID: 71361781
• Update Time: 2025-11-02

3,5-Bis(dodecyloxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(dodecyloxy)benzyl bromide
• Benzene, 1-(bromomethyl)-3,5-bis(dodecyloxy)-
• 429696-61-7
• DTXSID60785442
• 1-(BROMOMETHYL)-3,5-BIS(DODECYLOXY)BENZENE

• MDL： MFCD31697678
• Inchi： 1S/C31H55BrO2/c1-3-5-7-9-11-13-15-17-19-21-23-33-30-25-29(28-32)26-31(27-30)34-24-22-20-18-16-14-12-10-8-6-4-2/h25-27H,3-24,28H2,1-2H3
• InChI Key： MQFOHQFZRSQRAO-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C=1)OCCCCCCCCCCCC)OCCCCCCCCCCCC

Computed Properties

• Exact Mass: 538.33854g/mol
• Monoisotopic Mass: 538.33854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 25
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.6
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 3,5-Bis(dodecyloxy)benzyl bromide

3,5-Bis(dodecyloxy)benzyl bromide (CAS No. 429696-61-7): A Versatile Intermediate for Advanced Organic Synthesis

In the realm of organic chemistry, 3,5-Bis(dodecyloxy)benzyl bromide (CAS No. 429696-61-7) stands out as a highly specialized and valuable intermediate. This compound, characterized by its unique molecular structure featuring two dodecyloxy chains and a reactive benzyl bromide group, has garnered significant attention in both academic research and industrial applications. Its versatility stems from its ability to serve as a key building block in the synthesis of complex molecules, particularly in the fields of liquid crystals, surfactants, and polymer chemistry. Researchers and chemists frequently search for this compound due to its role in creating advanced materials with tailored properties.

The growing interest in sustainable chemistry and green synthesis has further elevated the relevance of 3,5-Bis(dodecyloxy)benzyl bromide. As industries strive to reduce environmental impact, this compound’s potential in designing biodegradable surfactants and eco-friendly polymers aligns with current trends. Online searches often include queries like “applications of 3,5-Bis(dodecyloxy)benzyl bromide” or “synthesis methods for CAS 429696-61-7,” reflecting its importance in modern chemical research. Its compatibility with click chemistry and nanomaterial functionalization also makes it a topic of interest for scientists exploring cutting-edge technologies.

From a structural perspective, the dodecyloxy chains in 3,5-Bis(dodecyloxy)benzyl bromide impart lipophilicity, enabling its use in amphiphilic molecule design. This property is crucial for applications such as drug delivery systems and emulsion stabilizers. Meanwhile, the benzyl bromide moiety offers a reactive site for further functionalization, allowing chemists to tailor the compound for specific needs. Recent studies have highlighted its role in creating self-assembling monolayers (SAMs) and supramolecular architectures, which are pivotal in nanotechnology and materials science.

Another area where 3,5-Bis(dodecyloxy)benzyl bromide shines is in the development of advanced lubricants and coatings. Its long alkyl chains contribute to reduced friction and enhanced durability, making it a candidate for high-performance industrial applications. Searches like “3,5-Bis(dodecyloxy)benzyl bromide in lubricant formulations” underscore its practical utility. Additionally, its use in photoresist materials for semiconductor manufacturing has been explored, further expanding its industrial footprint.

For researchers seeking reliable sources of CAS 429696-61-7, quality and purity are paramount. The compound’s synthesis typically involves etherification and bromination steps, with careful attention to reaction conditions to ensure high yields. Analytical techniques such as NMR spectroscopy and HPLC are employed to verify its structure and purity, addressing common queries like “how to characterize 3,5-Bis(dodecyloxy)benzyl bromide.” Suppliers often provide technical data sheets to meet the demands of quality-conscious buyers.

In summary, 3,5-Bis(dodecyloxy)benzyl bromide (CAS No. 429696-61-7) is a multifaceted compound with broad applications in material science, nanotechnology, and industrial chemistry. Its unique structure and reactivity make it indispensable for innovative research and product development. As the scientific community continues to explore its potential, this compound remains a focal point for advancements in sustainable and high-performance materials.